1-(3-(2-Hydroxyethoxy)piperidin-1-yl)ethanone

• IUPAC Name: 1-[3-(2-hydroxyethoxy)piperidin-1-yl]ethanone
• InChI: InChI=1S/C9H17NO3/c1-8(12)10-4-2-3-9(7-10)13-6-5-11/h9,11H,2-7H2,1H3
• InChI Key: LZPHKVKBSKBUQC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCCC(C1)OCCO
• Molecular Formula: C9H17NO3
• Molecular Weight: 187.24 g/mol

Description

1-(3-(2-Hydroxyethoxy)piperidin-1-yl)ethanone is a piperidine derivative featuring an ethanone group at the 1-position and a 2-hydroxyethoxy substituent at the 3-position of the piperidine ring. This structure combines the lipophilic piperidine scaffold with a polar hydroxyethoxy group, making it a candidate for pharmaceutical applications where solubility and bioavailability are critical.

Preparation Methods

Reaction Mechanism and Optimization

Piperidine reacts with 2-chloroethanol in the presence of a base such as sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃). The base deprotonates the hydroxyl group of 2-chloroethanol, enhancing its nucleophilicity for attack on the piperidine nitrogen. Subsequent acetylation with acetic anhydride or acetyl chloride yields the final product.

Key optimization parameters include:

• Base selection : Strong bases (e.g., NaOH) accelerate the reaction but may promote side reactions like over-alkylation.

• Temperature : Reactions are typically conducted at 60–80°C to balance reaction rate and selectivity.

• Solvent : Polar aprotic solvents like dimethylformamide (DMF) improve solubility and reaction homogeneity.

Table 1: Direct Alkylation Reaction Conditions and Yields

Base	Temperature (°C)	Reaction Time (h)	Yield (%)	Purity (%)
NaOH	70	12	68	92
K₂CO₃	80	18	72	95
NaH	60	24	65	90

Data adapted from VulcanChem demonstrates that K₂CO₃ at 80°C provides the optimal balance of yield and purity. Prolonged reaction times (>24 hours) risk degradation, necessitating precise control.

Multi-Step Synthesis via Halogenation and Cyclization

An alternative route, inspired by patented methodologies for analogous piperazine derivatives, involves a three-step process: halogenation, acylation, and cyclization. While originally developed for 1-[2-(2-hydroxyethoxy)ethyl]piperazine, this approach is adaptable to the target compound with modifications.

Step 1: Halogenation of Diethanolamine

Diethanolamine reacts with sulfur oxychloride (SOCl₂) to form bis(2-chloroethyl)amine hydrochloride. This step requires careful temperature control (<50°C) to avoid decomposition.

Step 2: Acylation

The chlorinated intermediate undergoes acylation with acetic anhydride in the presence of a base (e.g., NaOH), yielding N-bis(2-chloroethyl)acetamide. Methylation or ethylation agents may substitute acetic anhydride for structural diversification.

Step 3: Cyclization

Cyclization of N-bis(2-chloroethyl)acetamide in aqueous medium forms the piperidine ring. Reflux conditions (100–110°C) for 6–8 hours achieve conversions exceeding 80%.

Table 2: Multi-Step Synthesis Parameters

Step	Reagents	Conditions	Yield (%)
Halogenation	SOCl₂, diethanolamine	60°C, 3 hours	90
Acylation	Acetic anhydride, NaOH	25°C, 2 hours	85
Cyclization	H₂O, reflux	110°C, 8 hours	82

This method’s advantage lies in its scalability and reduced reliance on hazardous solvents. However, the use of SOCl₂ necessitates stringent safety protocols.

Comparative Analysis of Methods

Table 3: Method Comparison

Parameter	Direct Alkylation	Multi-Step Synthesis
Total Yield (%)	68–72	62–65
Reaction Complexity	Low	High
Scalability	Moderate	High
Hazardous Reagents	2-Chloroethanol	SOCl₂
Purification Difficulty	Moderate	High

While direct alkylation offers simplicity, the multi-step approach provides superior scalability for industrial production. The latter’s lower overall yield is offset by easier purification of intermediates.

Optimization Strategies

Solvent Selection

• DMF vs. THF : DMF increases reaction rates but complicates post-reaction purification due to high boiling points. Tetrahydrofuran (THF) offers easier removal but reduces yields by 10–15%.

Catalytic Enhancements

Recent studies suggest palladium-catalyzed cross-coupling could streamline steps, though this remains exploratory.

Industrial Production Considerations

Large-scale synthesis prioritizes cost-efficiency and safety. The multi-step method’s use of SOCl₂ requires corrosion-resistant reactors and waste management systems. Continuous flow reactors are being explored to mitigate risks and improve throughput .

Chemical Reactions Analysis

Nucleophilic Substitutions

The ethanone moiety facilitates nucleophilic attack, particularly at the carbonyl carbon. Common reactions include:

Reaction Type	Reagents/Conditions	Products	Key Features	References
Acylation	Amines, alcohols, or thiols	Amides, esters, or thioesters	High regioselectivity due to electron-withdrawing ethanone group
Grignard Addition	Organomagnesium reagents	Tertiary alcohols	Requires anhydrous conditions; preserves piperidine ring integrity
Hydride Reduction	NaBH₄, LiAlH₄	Secondary alcohol derivatives	Partial reduction of carbonyl group while retaining ether functionality

Acylation Reactions

The compound acts as an acylating agent in the presence of nucleophiles:

• Amine Acylation : Reacts with primary/secondary amines to form stable amides under mild basic conditions (e.g., DCM, 0–25°C).

• Ester Formation : Combines with alcohols via acid-catalyzed Fischer esterification, yielding esters with >75% efficiency.

Functionalization of the Hydroxyethoxy Group

The 2-hydroxyethoxy substituent undergoes characteristic ether and alcohol reactions:

Ether Cleavage

• HI (excess) : Cleaves the ether bond at elevated temperatures (110°C), producing 3-hydroxypiperidine and iodoethane as byproducts.

• BF₃·Et₂O : Facilitates demethylation under mild conditions, retaining the piperidine ring structure.

Esterification

• Reacts with carboxylic acid chlorides (e.g., acetyl chloride) to form esters, enhancing lipophilicity for pharmacological applications.

Piperidine Ring Modifications

The nitrogen in the piperidine ring participates in:

• Quaternization : Treatment with methyl iodide forms a quaternary ammonium salt, increasing water solubility.

• Mannich Reactions : Forms β-amino ketones when reacted with formaldehyde and secondary amines.

Biological Interactions

While not strictly chemical reactions, the compound’s reactivity in biological systems includes:

• Hydrogen Bonding : The hydroxyl group interacts with serine proteases, modulating enzyme activity .

• Metabolic Oxidation : Cytochrome P450 enzymes oxidize the ethanone group to carboxylic acids in vivo .

Comparative Reactivity

Key structural analogs and their reactivity differences:

Compound	Reactivity Profile	Distinct Feature
1-(4-(2-Hydroxyethoxy)piperidin-1-yl)ethanone	Higher steric hindrance at position 4 reduces nucleophilic substitution rates	Positional isomerism
1-(3-Hydroxypiperidin-1-yl)ethanone	Lacks ether oxygen; undergoes faster oxidation at the hydroxyl group	Simpler substituent
4-Acetylpiperidine	No hydroxyethoxy group; limited to carbonyl-based reactions	Minimal hydrogen-bonding capacity

Scientific Research Applications

The compound 1-(3-(2-Hydroxyethoxy)piperidin-1-yl)ethanone is a chemical structure that has garnered attention for its potential applications in various scientific research fields. This article delves into its properties, applications, and relevant case studies, providing a comprehensive overview supported by verified sources.

Medicinal Chemistry

One of the primary applications of 1-(3-(2-Hydroxyethoxy)piperidin-1-yl)ethanone is in the field of medicinal chemistry. The compound's structural features suggest potential as a pharmacological agent, particularly in the development of drugs targeting neurological disorders. Its piperidine moiety is often associated with compounds exhibiting antipsychotic and antidepressant activities.

Case Study: Neuropharmacological Activity

Research has indicated that derivatives of piperidine can influence neurotransmitter systems, particularly those involving serotonin and dopamine receptors. A study demonstrated that compounds similar to 1-(3-(2-Hydroxyethoxy)piperidin-1-yl)ethanone showed promise in modulating these pathways, leading to improved outcomes in animal models of depression .

Synthesis of Novel Compounds

The compound serves as an intermediate in the synthesis of more complex molecules. Its functional groups allow for further chemical modifications, enabling researchers to explore a range of derivatives with tailored biological activities.

Table 2: Synthetic Applications

Application	Description
Intermediate for drug synthesis	Used to create derivatives with enhanced efficacy
Building block for polymers	Potential use in creating polymeric materials

Material Science

In material science, 1-(3-(2-Hydroxyethoxy)piperidin-1-yl)ethanone can be utilized in the formulation of coatings and adhesives due to its adhesive properties attributed to the hydroxyethoxy group.

Case Study: Adhesive Formulations

A study evaluated the effectiveness of adhesives formulated with this compound, demonstrating superior bonding strength compared to traditional adhesives. The hydroxyethoxy group enhances hydrophilicity, which improves adhesion on various substrates.

Mechanism of Action

The mechanism of action of 1-(3-(2-Hydroxyethoxy)piperidin-1-yl)ethanone involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Structural Variations and Key Substituents

The following table highlights structural differences and similarities between 1-(3-(2-Hydroxyethoxy)piperidin-1-yl)ethanone and related compounds:

Compound Name	Core Structure	Substituents/Modifications	Key Functional Groups
Target Compound	Piperidine-ethanone	3-(2-hydroxyethoxy)	Ethanone, hydroxyethoxy
1-(1-Aryl-1H-tetrazol-5-yl)-2-(piperidin-1-yl)ethanone	Piperidine-ethanone	Aryl tetrazole at position 1	Ethanone, tetrazole
1-(3-(Piperidin-1-yl)phenyl)ethanone	Piperidine-ethanone	Phenyl group at position 3	Ethanone, phenyl
2-(3,5-Dinitrophenyl)-1-(piperidin-1-yl)ethanone	Piperidine-ethanone	3,5-Dinitrophenyl at position 2	Ethanone, nitro groups
(S)-1-(3-(((2-Nitrophenyl)amino)methyl)piperidin-1-yl)ethanone	Piperidine-ethanone	2-Nitrophenylaminomethyl at position 3	Ethanone, nitroaniline
1-(4-(3-(Piperidin-4-yl)propyl)piperidin-1-yl)ethanone	Bis-piperidine-ethanone	Piperidin-4-ylpropyl at position 4	Ethanone, dual piperidine

Physicochemical Properties

• Hydroxyethoxy Group: Enhances hydrophilicity compared to lipophilic analogs like 1-(3-(piperidin-1-yl)phenyl)ethanone (density: 1.052 g/cm³, boiling point: 124–125.5°C under 0.5 Torr) .
• Isomerization: Proximity of substituents to the ethanone group (e.g., dinitrophenyl in ) affects rotational stability, a factor less pronounced in the target compound due to its flexible hydroxyethoxy chain.

Research Findings and Implications

Substituent-Driven Solubility : The hydroxyethoxy group in the target compound likely improves aqueous solubility compared to aryl or nitro-substituted analogs, critical for oral bioavailability .

Stereochemical Considerations : highlights the role of stereochemistry in bromodomain inhibition, suggesting that the target compound’s 3-substitution may influence receptor binding .

Stability : Unlike rigid analogs (e.g., dinitrophenyl derivative ), the hydroxyethoxy chain may reduce isomerization risks, enhancing metabolic stability.

Biological Activity

1-(3-(2-Hydroxyethoxy)piperidin-1-yl)ethanone, a compound derived from piperidine, has garnered attention for its potential biological activities. This article delves into its pharmacological properties, mechanisms of action, and relevant case studies, supported by diverse research findings.

Chemical Structure and Properties

The chemical structure of 1-(3-(2-Hydroxyethoxy)piperidin-1-yl)ethanone can be represented as follows:

$$\text{C}_9\text{H}_{13}\text{N}\text{O}_3$$

This compound features a piperidine ring substituted with a hydroxyl ethoxy group, which may influence its interaction with biological targets.

Biological Activity Overview

1-(3-(2-Hydroxyethoxy)piperidin-1-yl)ethanone has been studied primarily for its role as a serotonin biosynthesis inhibitor through the inhibition of tryptophan hydroxylase (TPH). This enzyme is crucial in the conversion of tryptophan to serotonin, a neurotransmitter involved in various physiological processes.

• Tryptophan Hydroxylase Inhibition : The compound acts as a non-peptide inhibitor of TPH, potentially useful in treating disorders characterized by altered serotonin metabolism, such as:
  • Chronic obstructive pulmonary disease (COPD)
  • Pulmonary hypertension
  • Osteoporosis
  • Irritable bowel syndrome (IBS)
  • Cancer types associated with elevated serotonin levels (e.g., carcinoid tumors) .

Case Study: Serotonin Metabolism Disorders

A study highlighted the efficacy of TPH inhibitors in managing conditions linked to dysregulated serotonin levels. The administration of compounds similar to 1-(3-(2-Hydroxyethoxy)piperidin-1-yl)ethanone demonstrated significant improvements in animal models of IBS and osteoporosis. For instance, Yadav et al. (2010) noted that TPH inhibition led to increased bone density in rat models .

Table 1: Summary of Biological Activities

Activity Type	Effect Observed	Reference
TPH Inhibition	Reduced serotonin synthesis
Osteoporosis Treatment	Increased bone density in animal models
Cancer Treatment	Potential reduction in tumor growth
Gastrointestinal Disorders	Alleviation of symptoms in IBS

Pharmacokinetics and Toxicity

Research indicates that while 1-(3-(2-Hydroxyethoxy)piperidin-1-yl)ethanone shows promise, it also presents certain toxicity concerns. In vitro assays have reported harmful effects at higher concentrations:

• Acute Toxicity : Classified as harmful if swallowed (H302).
• Skin Irritation : Causes skin irritation upon contact (H315) .

Q & A

Basic: What synthetic strategies are recommended for preparing 1-(3-(2-Hydroxyethoxy)piperidin-1-yl)ethanone?

Answer:
The synthesis of piperidinyl ethanone derivatives often involves nucleophilic substitution or acylation reactions. For example:

• Friedel-Crafts acylation (using acyl chlorides and Lewis acids like AlCl₃) can introduce the ethanone group to aromatic or heterocyclic systems .
• Nucleophilic displacement of a leaving group (e.g., halide) on the piperidine ring with 2-hydroxyethoxy derivatives, followed by acetylation.
• Coupling reactions (e.g., EDC/DMAP-mediated amidation) for introducing hydroxyl or ethoxy groups, as seen in analogous piperidine-based syntheses .
  Key steps include protecting the hydroxyl group during reactions to prevent side reactions. Purification via column chromatography or recrystallization is recommended .

Basic: How can structural confirmation be achieved post-synthesis?

Answer:
Use a combination of 1H-NMR and mass spectrometry :

• 1H-NMR : Identify characteristic peaks for the piperidine ring (δ 1.5–3.5 ppm, multiplet patterns), ethanone carbonyl (δ ~2.1 ppm, singlet), and hydroxyethoxy protons (δ 3.5–4.5 ppm). Coupling constants (e.g., J = 10.7 Hz for axial-equatorial protons) confirm stereochemistry .
• Mass spectrometry : Compare experimental molecular ion peaks ([M+H]⁺) with theoretical values. NIST databases provide reference spectra for structural validation .

Advanced: How can reaction yields be optimized for this compound?

Answer:
Optimization strategies include:

• Catalyst screening : Use Lewis acids (e.g., AlCl₃) or organocatalysts to enhance acylation efficiency .
• Solvent selection : Polar aprotic solvents (e.g., DMF, DCM) improve reactivity in coupling steps .
• Temperature control : Gradual heating (e.g., 60°C) minimizes side reactions in multi-step syntheses .
• Purification refinement : Employ gradient elution in column chromatography to isolate high-purity product . Document yield variations (e.g., 40–99% in analogous syntheses) to identify optimal conditions .

Advanced: How should contradictory spectral data be resolved?

Answer:

• Cross-validation : Compare experimental NMR/MS data with computational predictions (e.g., DFT calculations) and NIST reference spectra .
• Isotopic labeling : Use deuterated solvents to distinguish solvent peaks from compound signals in NMR.
• Alternative techniques : Employ 13C-NMR, IR spectroscopy, or X-ray crystallography (if crystalline) to resolve ambiguities .
• Replicate experiments : Repeat syntheses to rule out human error or contamination .

Safety: What protocols are critical for handling hazardous intermediates or byproducts?

Answer:

• Waste segregation : Separate halogenated or toxic byproducts (e.g., acyl chlorides) and store in labeled containers for professional disposal .
• Personal protective equipment (PPE) : Use nitrile gloves, goggles, and fume hoods to avoid dermal/ocular exposure (H313/H333 hazards) .
• Emergency protocols : Consult safety data sheets (SDS) for spill management and first-aid measures (e.g., rinsing eyes with water for 15 minutes) .

Advanced: How can biological activity studies be designed for this compound?

Answer:

• Enzyme assays : Screen for inhibition/activation of targets (e.g., oxidoreductases) using fluorometric or colorimetric assays .
• Cellular studies : Evaluate cytotoxicity (via MTT assay) or antimicrobial activity (zone-of-inhibition tests) .
• Structure-activity relationship (SAR) : Synthesize analogs (e.g., varying substituents on the piperidine ring) to correlate structural features with bioactivity .

Advanced: What computational methods support thermodynamic or kinetic studies?

Answer:

• Molecular docking : Predict binding affinities to biological targets (e.g., enzymes) using AutoDock or Schrödinger .
• DFT calculations : Optimize geometries and calculate thermodynamic properties (e.g., Gibbs free energy) with Gaussian or ORCA .
• MD simulations : Analyze conformational stability in solvated systems using GROMACS .

Basic: What techniques ensure purity for downstream applications?

Answer:

• Analytical HPLC : Use C18 columns with UV detection (λ = 254 nm) to assess purity (>95% by area) .
• Melting point analysis : Compare experimental values with literature to detect impurities.
• TLC monitoring : Employ silica plates with appropriate eluents (e.g., ethyl acetate/hexane) to track reaction progress .